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Compound of Interest

Compound Name: Dclk1-IN-4

Cat. No.: B12370388 Get Quote

For researchers, scientists, and drug development professionals utilizing the selective DCLK1/2

inhibitor, Dclk1-IN-1, ensuring proper handling and disposal is paramount for laboratory safety

and environmental protection. This guide provides essential, step-by-step procedures for the

safe disposal of Dclk1-IN-1, alongside key safety data and experimental context. It is important

to note that the compound referred to as "Dclk1-IN-4" is likely a typographical error for the well-

documented research chemical "Dclk1-IN-1," and the following information pertains to the

latter.

Quantitative Data Summary
The following table summarizes the key quantitative and physical properties of Dclk1-IN-1, a

crucial reference for handling and storage.
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Property Value Reference

Molecular Weight 527.55 g/mol

Formula C₂₆H₂₈F₃N₇O₂ [1]

CAS Number 2222635-15-4 [1]

Purity ≥98% (HPLC)

Solubility
Soluble in DMSO and

Acetonitrile
[1][2]

Storage Temperature -20°C [2]

Appearance Not Determined [3]

Melting Point Undetermined [3]

Boiling Point Undetermined [3]

Proper Disposal Procedures for Dclk1-IN-1
According to the available Safety Data Sheet (SDS), Dclk1-IN-1 is not classified as a

hazardous substance under the Globally Harmonized System (GHS)[3]. However, it is

imperative to follow standard laboratory best practices for chemical waste disposal to ensure

safety and regulatory compliance. Do not allow the substance to enter sewers or surface and

ground water[3].

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including standard laboratory gloves, a lab coat, and safety glasses.

Decontamination of Empty Vials:

Rinse the empty vial with a suitable laboratory solvent in which Dclk1-IN-1 is soluble, such

as DMSO or acetonitrile.

Collect the solvent rinseate for proper chemical waste disposal. Repeat this process three

times to ensure thorough decontamination.
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The decontaminated vial can then be disposed of as regular laboratory glass waste.

Disposal of Unused or Waste Dclk1-IN-1 (Solid):

Collect all solid waste containing Dclk1-IN-1 in a clearly labeled, sealed container

designated for non-hazardous chemical waste.

The label should include the chemical name ("Dclk1-IN-1"), CAS number (2222635-15-4),

and the approximate amount.

Disposal of Dclk1-IN-1 in Solution:

Solutions of Dclk1-IN-1 should be collected in a labeled container for liquid chemical

waste.

The label must clearly identify the solvent and the solute (Dclk1-IN-1), along with its

concentration.

Do not mix with incompatible waste streams.

Waste Collection and Storage:

Store the designated waste containers in a secure, well-ventilated area, away from

general laboratory traffic, pending collection.

Follow your institution's specific guidelines for the storage of chemical waste.

Final Disposal:

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Provide the EHS personnel with the Safety Data Sheet for Dclk1-IN-1 upon request.

Experimental Context: Dclk1-IN-1 Signaling Pathway
Dclk1-IN-1 is a potent and selective inhibitor of Doublecortin-like kinase 1 (DCLK1) and

DCLK2[4]. DCLK1 is a serine/threonine kinase that plays a significant role in microtubule
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polymerization and is implicated in the progression of various cancers, including

gastrointestinal and pancreatic cancers[5][6]. The diagram below illustrates the simplified

logical workflow for the proper disposal of Dclk1-IN-1.
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Caption: Logical workflow for the proper disposal of Dclk1-IN-1.

This procedural guidance is intended to supplement, not replace, your institution's specific

safety and disposal protocols. Always consult your local EHS office for detailed requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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